Cas no 118984-62-6 (N-(4-ethynylphenyl)cyclohexanecarboxamide)

• Product Name: N-(4-ethynylphenyl)cyclohexanecarboxamide
• CAS No: 118984-62-6
• MF: C₁₅H₁₇NO
• MW: 227.301584005356
• CID: 2616138
• PubChem ID: 14670470
• Update Time: 2025-04-21

N-(4-ethynylphenyl)cyclohexanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-ethynylphenyl)cyclohexanecarboxamide
• DTXSID10562841
• A1-28072
• EN300-743982
• Cyclohexanecarboxamide, N-(4-ethynylphenyl)-
• 118984-62-6

• Inchi： 1S/C15H17NO/c1-2-12-8-10-14(11-9-12)16-15(17)13-6-4-3-5-7-13/h1,8-11,13H,3-7H2,(H,16,17)
• InChI Key： KJUCOERCTFQCGN-UHFFFAOYSA-N
• SMILES： O=C(C1CCCCC1)NC1C=CC(C#C)=CC=1

Computed Properties

• Exact Mass: 227.131014166Da
• Monoisotopic Mass: 227.131014166Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 29.1Ų